Cas no 15645-46-2 (Adenosine,2-amino-8-chloro-N-methyl- (9CI))

Adenosine,2-amino-8-chloro-N-methyl- (9CI) structure
15645-46-2 structure
Product Name:Adenosine,2-amino-8-chloro-N-methyl- (9CI)
CAS No:15645-46-2
MF:C11H15ClN6O4
MW:330.727600336075
CID:237016
PubChem ID:273017
Update Time:2025-04-19

Adenosine,2-amino-8-chloro-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2-amino-8-chloro-N-methyl- (9CI)
    • 2-(2-amino-8-chloro-6-methylaminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 8-Chloro-2-imino-N-methyl-9-pentofuranosyl-2,9-dihydro-1H-purin-6-amine
    • NSC-117842
    • NSC117842
    • DTXSID10935455
    • 15645-46-2
    • Inchi： 1S/C11H15ClN6O4/c1-14-7-4-8(17-11(13)16-7)18(10(12)15-4)9-6(21)5(20)3(2-19)22-9/h3,5-6,9,19-21H,2H2,1H3,(H3,13,14,16,17)
    • InChI Key： AEIFEKJEVJGFJZ-UHFFFAOYSA-N
    • SMILES： ClC1=NC2C(NC)=NC(N)=NC=2N1C1C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 330.08400
  • Monoisotopic Mass: 330.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • Density: 2.1
  • Boiling Point: 789.2°Cat760mmHg
  • Flash Point: 431.1°C
  • Refractive Index: 1.879
  • PSA: 151.57000
  • LogP: -0.63070

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(CAS:15645-46-2)Adenosine,2-amino-8-chloro-N-methyl- (9CI)
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:13
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Quantity:10g
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